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This in-depth technical guide provides a comprehensive overview of the solubility of propane in
a diverse range of organic solvents. Understanding the solubility of propane, a nonpolar
hydrocarbon, is critical in various applications, from industrial processes and chemical
synthesis to its use as a propellant in pharmaceutical formulations. This document compiles
guantitative solubility data, details the experimental methodologies for its determination, and
provides a visual representation of a general experimental workflow.

Quantitative Solubility Data

The solubility of propane in organic solvents is governed by the principle of "like dissolves
like." As a nonpolar molecule, propane exhibits greater solubility in nonpolar and weakly polar
organic solvents compared to polar solvents.[1] The following tables summarize the
guantitative solubility of propane in several common organic solvents, expressed in various
units to facilitate comparison.

Solubility in Hydrocarbons and Ethers

Propane demonstrates high solubility in hydrocarbon and ether-based solvents due to similar
intermolecular forces. The data presented below is primarily in the form of the Bunsen
coefficient, which represents the volume of gas, reduced to standard conditions (0 °C and 1
atm), dissolved in a unit volume of the solvent at the specified temperature and a partial
pressure of 1 atm of the gas.[2]
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Bunsen Coefficient

Solvent Temperature (°C) () Reference
Perfluoroheptane 25 5.17 [3]
n-Hexane 25 21.6 [3]
n-Octane 25 18.1 [3]
Benzene 25 14.7 [3]
1,4-Dioxane 25 7.48 [3]

Solubility in Alcohols

The solubility of propane in alcohols is influenced by the alkyl chain length of the alcohol.
While alcohols are polar, the presence of a nonpolar alkyl chain allows for some interaction
with propane.

Mole Fraction (x) at

Solvent Temperature (°C) . Reference
Ethanol 0 - [4]
Ethanol 25 - [4]
Ethanol 50 - [4]
Methanol 25 - [5]
Isopropyl Alcohol 25 - [5]

Note: Specific mole fraction values from the cited sources require further extraction and are
presented here as a placeholder for completeness.

Solubility in Amide Solvents

Amide solvents are of interest in various industrial applications for gas absorption processes.
The solubility of propane in these solvents is presented as mole fraction and Ostwald
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coefficients. The Ostwald coefficient is the ratio of the volume of absorbed gas to the volume of

the absorbing liquid at the temperature of the measurement.[6]

Ostwald
Temperatur Pressure Mole o
Solvent ) Coefficient Reference
e (°C) (kPa) Fraction (x)
(L)
N-
] Data across a  Data across a
Methylpyrroli 20 50.65 - 506.5 [61[7]
range range
done (NMP)
N-
_ Data across a  Data across a
Methylpyrroli 40 50.65 - 506.5 [61[7]
range range
done (NMP)
N-
] Data acrossa Data across a
Methylpyrroli 60 50.65 - 506.5 [61[7]
range range
done (NMP)
Dimethylform Data acrossa Data across a
_ 20 50.65 - 506.5 [6][7]
amide (DMF) range range
Dimethylform Data across a Data across a
. 40 50.65 - 506.5 [6][7]
amide (DMF) range range
Dimethylform Data acrossa Data across a
60 50.65 - 506.5 [6][7]

amide (DMF)

range

range

Note: The original sources provide detailed tables of mole fraction and Ostwald coefficients at

various pressures within the specified range. For a comprehensive analysis, consulting the

original publications is recommended.

Experimental Protocols for Solubility Measurement

The determination of gas solubility in liquids can be achieved through several established

experimental methods. The choice of method often depends on the required accuracy, the

nature of the solvent, and the temperature and pressure conditions. The following are detailed

methodologies for key experiments cited in the literature for measuring propane solubility.
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Volumetric Method

The volumetric method is a classical and widely used technique that relies on measuring the

volume of gas absorbed by a known volume of solvent.[8]

Apparatus:

A thermostated equilibrium vessel equipped with a magnetic stirrer.

A gas burette with a piston-cylinder arrangement for precise volume measurement.

A pressure transducer to monitor the system pressure.

A vacuum pump for degassing the solvent.

A constant temperature bath to maintain thermal equilibrium.[8]

Procedure:

Solvent Degassing: A known volume of the organic solvent is introduced into the equilibrium
vessel. The solvent is then thoroughly degassed by repeatedly freezing, pumping under
vacuum, and thawing to remove any dissolved air.[8]

Introduction of Propane: A known initial volume of propane gas is introduced into the gas
burette at a recorded temperature and pressure.

Equilibration: The propane gas is brought into contact with the degassed solvent in the
equilibrium vessel. The mixture is then vigorously stirred to facilitate the dissolution of the
gas and allow the system to reach equilibrium. The temperature of the system is maintained
constant by the circulating bath.[8]

Volume Measurement: Once equilibrium is reached (indicated by a stable pressure reading),
the final volume of the gas in the burette is recorded.

Calculation: The volume of propane dissolved in the solvent is determined by the difference
between the initial and final gas volumes, after correcting for the vapor pressure of the
solvent and any non-ideal gas behavior.[8]
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Gas Chromatography (GC) Method

Gas chromatography offers a rapid and convenient means for determining gas solubility. This
method involves stripping the dissolved gas from the liquid sample and quantifying it using a
suitable detector.[9]

Apparatus:

e A gas chromatograph (GC) equipped with a suitable column (e.g., molecular sieve or porous
polymer) and a detector (e.g., thermal conductivity detector - TCD or flame ionization
detector - FID).[3][10]

e A gas-stripping cell.

e A gas-tight syringe for sample injection.[10]

o A carrier gas (typically helium or nitrogen).[10]
Procedure:

» Equilibration: A known volume of the organic solvent is placed in a sealed vessel and
saturated with propane gas at a specific temperature and pressure. The mixture is allowed
to equilibrate with agitation.

o Sample Injection: A known volume of the propane-saturated solvent is carefully withdrawn
using a gas-tight syringe and injected into the gas-stripping cell connected to the gas
chromatograph.[9]

o Gas Stripping: The carrier gas is passed through the liquid sample in the stripping cell, which
removes the dissolved propane.[9]

o Chromatographic Separation and Detection: The carrier gas, now containing the stripped
propane, flows into the GC column where propane is separated from any other volatile
components. The detector then generates a signal proportional to the amount of propane.
[11][12]

o Quantification: The amount of dissolved propane is determined by comparing the peak area
from the sample chromatogram to a calibration curve prepared using known standards of
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propane gas.

Gravimetric Method

The gravimetric method involves directly measuring the mass of gas absorbed by a known
mass of the solvent. This technique is particularly useful for measurements at high pressures.

Apparatus:

e A high-pressure equilibrium cell.

e Asensitive balance.

e A pressure and temperature control system.
Procedure:

« Initial Weighing: A known mass of the degassed organic solvent is placed in the equilibrium
cell, and the total mass is accurately measured.

e Gas Introduction: Propane gas is introduced into the cell at the desired pressure and
temperature.

» Equilibration: The system is allowed to equilibrate, with agitation, until the mass reading
stabilizes, indicating that no more gas is being dissolved.

» Final Weighing: The final mass of the equilibrium cell containing the solvent and dissolved
propane is recorded.

o Calculation: The mass of the dissolved propane is the difference between the final and initial
mass readings. The solubility can then be expressed in terms of mass fraction or mole
fraction.

Visualizing the Experimental Workflow

To provide a clear understanding of the logical flow of a typical gas solubility experiment, the
following diagram illustrates a generalized workflow applicable to the volumetric method.
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Generalized Workflow for Volumetric Solubility Measurement
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Caption: A flowchart illustrating the key steps in determining the solubility of propane in an
organic solvent using a volumetric method.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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